BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes: Aldoxorubicin Hydrochloride
in DMSO for In Vitro Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aldoxorubicin Hydrochloride

Cat. No.: B10815357

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldoxorubicin hydrochloride is a prodrug of the widely used chemotherapeutic agent
doxorubicin. It is designed to selectively target tumor tissue by binding to serum albumin and
releasing doxorubicin in the acidic microenvironment of tumors. This targeted delivery
mechanism aims to enhance efficacy while mitigating the systemic toxicity, particularly the
cardiotoxicity, associated with conventional doxorubicin. For in vitro studies, Dimethyl Sulfoxide
(DMSO) is a common solvent for dissolving aldoxorubicin hydrochloride. These application
notes provide detailed information on its solubility, stability, and protocols for its use in cell-
based assays.

Physicochemical and Solubility Data

Aldoxorubicin hydrochloride is supplied as a solid and requires dissolution in a suitable
solvent for in vitro applications. DMSO is a recommended solvent due to the compound's high
solubility.
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Parameter Value Source

INNO-206, DOXO-EMCH, MC-

Synonyms DOXHZN [1](2][3]
CAS Number 1361644-26-9 [1]
Molecular Formula C37H42N4013 « HCI [2]
Formula Weight 787.2 g/mol (as HCI salt) [2]
Solubility in DMSO =50 mg/mL (= 66.60 mM) [1]
Appearance Solid [2]

Note: Hygroscopic DMSO can significantly impact the solubility of the product; it is
recommended to use newly opened DMSO.[1]

Stability and Storage

Proper storage is critical to maintain the integrity of aldoxorubicin hydrochloride in both solid
and dissolved forms.

Storage . Recommendati
Form Stability Source
Temperature ons

Store in a sealed
) container,
Solid -20°C > 4 years [2]
protected from

moisture.

Avoid repeated
In DMSO (Stock

) -80°C ~6 months freeze-thaw [31[4]
Solution)
cycles.
In DMSO (Stock For short-term
) -20°C ~1 month [31[4]
Solution) storage only.

Crucial Note: Aldoxorubicin is unstable in solution. It is highly recommended to prepare
solutions freshly before use for optimal and reproducible results.[1][3]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Aldoxorubicin
Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.
Materials:

e Aldoxorubicin Hydrochloride (solid)

e Anhydrous, sterile DMSO

« Sterile microcentrifuge tubes or vials

» Calibrated balance and appropriate personal protective equipment (PPE)
Procedure:

e Pre-weighing: Allow the aldoxorubicin hydrochloride vial to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: In a suitable weighing vessel, carefully weigh out the desired amount of
aldoxorubicin hydrochloride (e.g., 5 mg). Handle the compound in a chemical fume hood
or a ventilated enclosure.

 Dissolution:
o Transfer the weighed solid to a sterile vial.

o Calculate the required volume of DMSO. For a 10 mM stock solution from 5 mg of
aldoxorubicin HCI (FW: 787.2 g/mol ):

» Volume (L) = Mass (g) / (Concentration (mol/L) * FW ( g/mol ))
= Volume (L) = 0.005 g/ (0.010 mol/L * 787.2 g/mol ) = 0.000635 L = 635 uL

o Add the calculated volume of sterile DMSO to the vial.
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» Solubilization: Cap the vial tightly and vortex thoroughly. If precipitation occurs or dissolution
is slow, gentle warming (to 37°C) and/or sonication can be used to aid solubilization.[1]

Ensure the solution is clear before proceeding.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store at -80°C for up to 6 months.
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Stock Solution Workflow

Start: Weigh
Aldoxorubicin HCI

Add calculated
volume of DMSO

Vortex / Sonicate
until fully dissolved

Aliquot into
single-use tubes

Store at -80°C

End: Ready for use
or storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10815357?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/INNO-206.html
https://www.caymanchem.com/product/35311
https://invivochem.net/aldoxorubicin.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b10815357#aldoxorubicin-hydrochloride-solubility-in-dmso-for-in-vitro-assays
https://www.benchchem.com/product/b10815357#aldoxorubicin-hydrochloride-solubility-in-dmso-for-in-vitro-assays
https://www.benchchem.com/product/b10815357#aldoxorubicin-hydrochloride-solubility-in-dmso-for-in-vitro-assays
https://www.benchchem.com/product/b10815357#aldoxorubicin-hydrochloride-solubility-in-dmso-for-in-vitro-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10815357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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